Cas no 1546448-12-7 (4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1546448-12-7
• MF: C₆H₇ClN₂O₃
• MW: 190.58438038826
• CID: 5219744
• Update Time: 2026-03-06

4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methoxy-2-methyl-2H-pyrazole-3-carboxylic acid
• 4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C6H7ClN2O3/c1-9-4(6(10)11)3(7)5(8-9)12-2/h1-2H3,(H,10,11)
• InChI Key： IWTUAQNKLSGOOD-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(Cl)C(OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Synthesis and Applications of 4-Chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1546448-12-7)

4-Chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1546448-12-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, highlighting its potential as a key intermediate for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid, emphasizing its role as a precursor for the synthesis of kinase inhibitors. The researchers utilized a multi-step process involving chlorination and methoxylation of the pyrazole ring, achieving high yields and purity. The compound's structural features, including the chloro and methoxy substituents, were found to enhance its binding affinity to target proteins, making it a promising scaffold for drug design.

In another recent investigation, the compound was evaluated for its herbicidal activity. A 2024 study in Pest Management Science demonstrated that derivatives of 4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid exhibited potent inhibitory effects on weed growth, with minimal toxicity to non-target organisms. The study highlighted the compound's potential as an environmentally friendly herbicide, offering a sustainable alternative to conventional agrochemicals.

Furthermore, the compound has been investigated for its antimicrobial properties. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that 4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid derivatives showed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for developing new antibiotics.

In conclusion, 4-chloro-3-methoxy-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1546448-12-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and antimicrobial therapy, underscoring its importance in addressing current challenges in these fields. Future research should focus on optimizing its synthetic routes and exploring its potential in other therapeutic areas.